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Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Physical Properties & Handling

The table below summarizes key data for 2-(Bromomethyl)benzaldehyde, which is crucial for planning any

purification protocol.

Source /
Property Value

Notes
CAS Number 60633-91-2 [1]11[2]
Molecular CsH7BrO [1][2]
Formula
Molecular 199.04 g/mol [1] [2]
Weight
Purity Available from suppliers at 295% / 96% [2]
Boiling Point 264.6 + 15.0 °C (Predicted) [2]
Density 1.524 + 0.06 g/cm?3 (Predicted) [2]
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Source /
Property Value

Notes
Form Solid [2]
Storage Sealed in dry, 2-8°C [1]
Safety (GHS) Warning - H315, H319, H335 (Causes skin/eye irritation, [2]

respiratory irritation)

Purification Workflow

Based on general purification science and the properties of this compound, the following workflow outlines a
logical approach for its purification. A common and highly adaptable technique like recrystallization would

be a primary method to investigate [3].
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Start: Impure
2-(Bromomethyl)benzaldehyde

Step 1: Solvent Belection & Dissolution

Select optimal solvent

or solvent pair

Dissolve crude material
in MINIMUM hot solvent

Step 2: Hot Filtratipn & Crystallization

Hot filtration to remove
insoluble impurities

Slow cooling to room
temperature, then to 0°C

Induce crystallization
(scratching/seeding if needed)

Step 3: Isolation & Drying

Collect crystals via
vacuum filtration

Wash with small amount
of ICE-COLD solvent
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Dry under vacuum

or in a desiccator

v

End: Pure
2-(Bromomethyl)benzaldehyde

Click to download full resolution via product page

Troubleshooting Common Scenarios

Here are answers to specific issues you might encounter during purification.

Scenario Possible Cause Solution

Oil Solvent boiling point too high or Ensure solvent B.P. < Cmpd M.P. [3]. Slow
Formation cooling too fast. cooling and vigorous stirring can help.

Low Product overly soluble in solvent; Re-heat solution, boil off excess solvent, re-cool
Recovery insufficient cooling. [3]. Test a less polar solvent.

Poor Purity Impurities incorporated into crystals;  Perform a hot filtration [3]. Identify a solvent
washing ineffective. where impurities are very soluble.

Safety & Storage Guidelines

¢ Personal Protective Equipment (PPE): Always wear appropriate gloves, safety goggles, and a lab
coat.

e Engineering Controls: Perform procedures in a fume hood to prevent exposure to irritating vapors or
dust [3].

e Storage: Store the product sealed in a dry environment at 2-8°C to maintain stability [1].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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